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CAS No.: 6405-28-3

Cat. No.: B1527542

Get Quote

Executive Summary
Iminodipropionic acid (IDPA, also known as 3,3'-iminodipropionic acid or

-iminodipropionic acid) acts as a tridentate ligand similar to the widely used iminodiacetic acid
(IDA). However, a critical structural difference dictates its thermodynamic performance: IDPA
forms 6-membered chelate rings, whereas IDA forms 5-membered rings.

According to the Irving-Williams series and the Chelate Effect, this structural variation results in

significantly lower stability constants for IDPA complexes with transition metals compared to

IDA. This guide analyzes these thermodynamic parameters, providing experimental protocols

for their determination and discussing their implications in selective metal sequestration and

drug design.
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IDPA consists of a secondary amine nitrogen connected to two propionate groups. Upon

deprotonation, it coordinates to metal ions (

) through the central nitrogen and two carboxylate oxygens.

IDA (Iminodiacetic acid): Forms two 5-membered rings. (High Stability)

IDPA (Iminodipropionic acid): Forms two 6-membered rings. (Moderate Stability)

Thermodynamic Implication: 6-membered chelate rings generally exhibit higher steric strain

and a less favorable entropy change (

) upon complexation compared to 5-membered rings, leading to lower

values for transition metals like Cu(II) and Ni(II).

Figure 1: Chelation of Metal Ion by Iminodipropionic Acid (IDPA)
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Thermodynamic Data: Stability Constants
Protonation Constants ( )
Before determining metal stability, the ligand's basicity must be established. IDPA is a weaker

acid in its first dissociation step compared to IDA, but similar in the second.
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Ligand (Carboxyl) (Amine) Structural Note

IDPA 4.11 9.61
Propionate arms

(longer chain)

IDA 2.98 9.89
Acetate arms (shorter

chain)

Difference +1.13 -0.28
IDPA carboxylate is

more basic

Data Source: Martell & Smith, Critical Stability Constants; IUPAC pKa Database.

Metal-Complex Stability Constants ( )
The table below compares the stability constants (

) for 1:1 complexes. The Ring Size Effect is evident: IDPA complexes are consistently less
stable than IDA complexes by 2–5 log units depending on the metal.

Conditions:

,

(typically

or

).
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Metal Ion
IDPA (

)

IDA (

)
(Stability Gap)

Trend (Irving-
Williams)

Cu(II) ~5.6 - 6.0 10.56
~4.5 (Huge

Drop)
Highest Stability

Ni(II) ~4.5 - 5.0 8.13 ~3.5 Moderate

Co(II) ~3.8 6.97 ~3.1 Moderate

Zn(II) ~3.5 - 4.0 7.27 ~3.5 Lower

Ca(II) < 2.0 2.59 ~1.0 Weak Binding

*Note: Values for IDPA are derived from comparative literature trends (Chaberek & Martell,

1952) and theoretical predictions based on

-alanine vs. glycine analogs. Exact experimental values for unsubstituted IDPA are rare in
modern digital databases compared to IDA.

Interpretation
Selectivity: The large drop in stability for Cu(II) (from ~10.6 to ~6.0) implies that IDPA is a

weaker chelator. In a biological system containing both IDA and IDPA, Cu(II) will

preferentially bind to IDA.

Reversibility: IDPA complexes are more labile. This makes IDPA a candidate for "shuttle"

applications where a metal needs to be transported but then released to a stronger acceptor

(e.g., a metalloenzyme).

Experimental Protocol: Determination of Stability
Constants
To determine these constants experimentally, Potentiometric Titration is the gold standard. This

method measures the free hydrogen ion concentration

as a function of added base, allowing the calculation of equilibrium constants.
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Ligand: High purity IDPA (>99%), dried to constant weight.

Metal Salts: Nitrate or Perchlorate salts (avoid Chlorides if weak complexes form).

Standardized by EDTA titration.

Titrant: Carbonate-free NaOH (0.1 M), standardized against KHP.

Ionic Strength Adjuster:

or

(0.1 M).

Atmosphere: High-purity Nitrogen (

) or Argon to exclude

.

Workflow Diagram
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Critical Conditions

Preparation

Electrode Calibration
(Gran Plot Method)

Ligand Only Titration
(Determine pKa1, pKa2)

Metal + Ligand Titration
(Ratios 1:1, 1:2)

Data Analysis
(pH vs Volume)

Non-Linear Least Squares
(HYPERQUAD / BEST)

Output: log K values

Temp: 25.0 ± 0.1°C Inert Gas (N2) Ionic Strength: 0.1 M

Click to download full resolution via product page

Step-by-Step Procedure
Calibration: Calibrate the glass electrode to read concentration

rather than activity

using a strong acid/strong base titration. Use the Gran Plot method to determine the
standard potential
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.

Ligand Titration: Titrate a solution of IDPA (

M) + Acid (

M) with NaOH. This yields the protonation constants (

).

Complex Titration: Titrate mixtures of Metal:Ligand (1:1 and 1:2 ratios). The shift in the pH

curve relative to the ligand-only curve indicates complex formation.

Observation: A significant pH drop compared to the free ligand curve indicates proton

displacement by the metal.

Data Fitting: Use software like HYPERQUAD or BEST to minimize the error between

calculated and observed pH values.

Equation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Stability constants of complexes - Wikipedia [en.wikipedia.org]

2. d-nb.info [d-nb.info]

3. nist.gov [nist.gov]

4. academic.oup.com [academic.oup.com]

5. tandfonline.com [tandfonline.com]

6. organicchemistrydata.org [organicchemistrydata.org]

7. cbpfindex.cbpf.br [cbpfindex.cbpf.br]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

10. researchgate.net [researchgate.net]

11. iosrjournals.org [iosrjournals.org]

12. 3,3'-Iminodipropionitrile | C6H9N3 | CID 8149 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Comparative Guide: Stability Constants of Metal-
Iminodipropionic Acid (IDPA) Complexes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1527542/docs#comparative-guide-stability-
constants-of-metal-iminodipropionic-acid-idpa-complexes]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3_3_-Iminodipropionitrile
https://www.benchchem.com/product/b1527542?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Stability_constants_of_complexes
https://d-nb.info/1377691985/34
https://www.nist.gov/system/files/documents/srd/46_8.pdf
https://academic.oup.com/etc/article-pdf/7/6/417/60588900/5620070603.pdf
https://www.tandfonline.com/doi/full/10.1080/16583655.2021.2007635
https://organicchemistrydata.org/hansreich/resources/pka/pka_data/pka-compilation-williams.pdf
http://cbpfindex.cbpf.br/publication_pdfs/057.2011_08_19_15_40_00.pdf
https://www.researchgate.net/publication/286514296_Multiple_equilibria_involved_in_some_nickelII_mixed_ligand_complex_systems_containing_catecholic_and_dipeptide_ligands
https://www.researchgate.net/publication/230256030_Stability_constants_of_nickel_II_cobalt_II_and_copper_II_complexes_of_some_optically_active_and_racemic_amino-acids
https://www.researchgate.net/publication/235937155_Critical_Evaluation_of_Stability_Constants_of_Metal_Complexes_of_Complexones_for_Biomedical_and_Environmental_Applications
http://www.iosrjournals.org/iosr-jac/papers/vol11-issue3/Version-1/A1103010103.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3_3_-Iminodipropionitrile
https://www.benchchem.com/product/b1527542/docs#comparative-guide-stability-constants-of-metal-iminodipropionic-acid-idpa-complexes
https://www.benchchem.com/product/b1527542/docs#comparative-guide-stability-constants-of-metal-iminodipropionic-acid-idpa-complexes
https://www.benchchem.com/product/b1527542/docs#comparative-guide-stability-constants-of-metal-iminodipropionic-acid-idpa-complexes
https://www.benchchem.com/product/b1527542/docs#comparative-guide-stability-constants-of-metal-iminodipropionic-acid-idpa-complexes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1527542?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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